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Compound of Interest

Compound Name: 4-(4-Methylphenoxy)butanoic acid
CAS No.: 22180-02-5
Cat. No.: B1347325

Get Quote

Executive Summary & Mechanism of Action

4-(4-Methylphenoxy)butanoic acid (MPBA) is a phenoxyalkanoic acid derivative.[1]
Structurally, it consists of a butyric acid side chain attached to a para-methyl substituted
phenol. Unlike direct-acting auxins (e.g., 2,4-D or MCPA), MPBA is biologically inactive in its
native form.

The "Lethal Synthesis" Hypothesis: To exert herbicidal activity, MPBA must undergo beta-
oxidation within the plant tissue. This enzymatic process cleaves two carbon atoms from the
butyric acid chain, converting the inactive MPBA into 4-(4-Methylphenoxy)acetic acid (MPAA).
[1] MPAA functions as a structural mimic of Indole-3-acetic acid (IAA), causing uncontrolled
growth, epinasty, and vascular collapse in susceptible species.

e Susceptible Species (e.g., Cirsium arvense, Amaranthus spp.): Possess efficient beta-
oxidation enzymes (acyl-CoA oxidases) that rapidly convert MPBA

MPAA, leading to toxicity.[1]
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o Tolerant Species (e.g., Trifolium spp., Pisum sativum): Lack the specific beta-oxidation
capability for this substrate, leaving the compound in its inactive butyric form.

Mechanistic Pathway Diagram[1]
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Figure 1: The activation pathway of MPBA. The compound remains benign unless the plant
possesses the specific enzymatic machinery to shorten the side chain.

Experimental Protocols
Experiment A: Whole-Plant Dose-Response Screen

Objective: Determine the GR50 (Growth Reduction 50%) of MPBA compared to the active
metabolite MPAA (positive control).

Reagents:

Test Compound: 4-(4-Methylphenoxy)butanoic acid (purity >98%).[1]

Active Control: 4-(4-Methylphenoxy)acetic acid (or MCPA if unavailable).[1]

Surfactant: Non-ionic surfactant (e.g., Tween 20) at 0.25% v/v.[1]

Solvent: Dissolve compounds in minimal acetone, then dilute with water.
Protocol:

e Planting: Grow target weed species (e.g., Amaranthus retroflexus, Chenopodium album) and
crop species (e.g., Pisum sativum) in 10-cm pots containing sandy loam soil.
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Growth Stage: Treat plants at the 3-4 true leaf stage (approx. 14 days post-emergence).

Treatment: Apply MPBA using a track sprayer calibrated to deliver 200 L/ha.[1]
o Dose Range: 0, 50, 100, 200, 400, 800, 1600 g ai/ha.

o Replicates: 4 pots per dose per species.

Incubation: Maintain in greenhouse (25°C/20°C day/night, 14h photoperiod).

Assessment:

o 7 Days: Visual injury scoring (0 = no effect, 100 = death). Look for auxin symptoms: stem
twisting (epinasty) and leaf cupping.[1]

o 21 Days: Harvest above-ground biomass. Dry at 65°C for 48h and weigh.

Analysis: Fit data to a log-logistic curve to calculate GR50.

o Interpretation: If MPBA GR50 is significantly higher than MPAA GR50, the species has
poor beta-oxidation efficiency.[1]

Experiment B: Metabolic Conversion Assay (LC-MS/MS)

Objective: Quantify the in vivo conversion rate of MPBA to MPAA. This confirms the
mechanism of susceptibility.

Experimental Workflow Diagram
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Figure 2: Workflow for extracting and quantifying the active metabolite.

Detailed Protocol:

o Tissue Preparation:

o Excise 10 leaf discs (10 mm diameter) from the second true leaf of the target species.
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o Float discs in a petri dish containing 10 mL of 50 uM MPBA in 10 mM MES buffer (pH 6.0).
Include a control (buffer only).

o Incubate for 24 hours under continuous light (100 umol m=2 s—1).[1]

o Extraction (QUEChERS Modified):

[e]

Remove discs, rinse 3x with deionized water to remove surface residue.[1]

o

Flash freeze in liquid nitrogen and grind to a fine powder.

[¢]

Add 1 mL extraction solvent: Acetonitrile:Water:Formic Acid (80:19:1).[1]

Vortex for 1 min; sonicate for 15 min.

[¢]

[e]

Centrifuge at 12,000 x g for 10 min. Collect supernatant.

e LC-MS/MS Parameters:

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: Water + 0.1% Formic Acid.[1]

o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

o Gradient: 5% B to 95% B over 8 minutes.

o Detection: Electrospray lonization (ESI) in Negative Mode.[1]

o MRM Transitions (Monitor):

» Parent (MPBA): 193.2 m/z

135.1 m/z (Quantifier).[1]

» Metabolite (MPAA): 165.1 m/z
107.0 m/z (Quantifier).[1]

o Data Validation:
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o Calculate the Conversion Efficiency (%):

[1]

o Threshold: Susceptible weeds typically show >15% conversion within 24 hours.[1]

Data Presentation & Interpretation

Expected ResultsMatrix

Species Type

Observed
Phenotype (Exp A)

Metabolic Profile
(Exp B)

Interpretation

Susceptible
Weed(e.g.,

Amaranthus)

Severe epinasty,

necrosis.Low GR50.

[1]

High levels of MPAA
detected.High

conversion ratio.[1]

Lethal Synthesis
Active.Plant
possesses beta-
oxidation enzymes
specific to MPBA.[1]

Tolerant Crop(e.g.,

Pisum sativum)

No injury.High GR50.
[1]

High MPBA (parent)
detected.Trace/No
MPAA detected.[1]

Metabolic
Resistance.Enzymes
cannot shorten the
butyric chain;
compound remains

inactive.[1]

Cross-Resistant(e.g.,

Resistant Biotype)

No injury.High GR50.
[1]

High MPAA detected,
but no injury.[1]

Target Site
Resistance.Conversio
n occurs, but the
auxin receptor
(TIR1/AFB) is
mutated.

Safety & Handling

o PPE: Wear nitrile gloves, lab coat, and safety goggles. Phenoxy acids are skin irritants.[1]

» Disposal: Collect all LC-MS waste in halogenated solvent waste containers (if using

chlorinated solvents) or organic waste.
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o Storage: Store MPBA powder at 4°C. Solutions should be prepared fresh or stored at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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